Cas no 2228518-98-5 (3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol)
3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol
- 2228518-98-5
- EN300-1754179
- 3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
-
- Inchi: 1S/C9H15NO2/c11-9(4-10-5-9)7-3-6-1-2-8(7)12-6/h6-8,10-11H,1-5H2
- InChI Key: NDRBLRFTODDNNI-UHFFFAOYSA-N
- SMILES: O1C2CCC1C(C2)C1(CNC1)O
Computed Properties
- Exact Mass: 169.110278721g/mol
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 41.5Ų
3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1754179-0.05g |
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol |
2228518-98-5 | 0.05g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1754179-0.1g |
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol |
2228518-98-5 | 0.1g |
$1508.0 | 2023-09-20 | ||
| Enamine | EN300-1754179-0.25g |
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol |
2228518-98-5 | 0.25g |
$1577.0 | 2023-09-20 | ||
| Enamine | EN300-1754179-0.5g |
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol |
2228518-98-5 | 0.5g |
$1646.0 | 2023-09-20 | ||
| Enamine | EN300-1754179-1.0g |
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol |
2228518-98-5 | 1g |
$1714.0 | 2023-06-03 | ||
| Enamine | EN300-1754179-2.5g |
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol |
2228518-98-5 | 2.5g |
$3362.0 | 2023-09-20 | ||
| Enamine | EN300-1754179-5.0g |
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol |
2228518-98-5 | 5g |
$4972.0 | 2023-06-03 | ||
| Enamine | EN300-1754179-10.0g |
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol |
2228518-98-5 | 10g |
$7373.0 | 2023-06-03 | ||
| Enamine | EN300-1754179-1g |
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol |
2228518-98-5 | 1g |
$1714.0 | 2023-09-20 | ||
| Enamine | EN300-1754179-5g |
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol |
2228518-98-5 | 5g |
$4972.0 | 2023-09-20 |
3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol
Professional Introduction to Compound with CAS No. 2228518-98-5 and Product Name: 3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
The compound identified by the CAS number 2228518-98-5 and the product name 3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate bicyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both an azetidine ring and a substituted oxabicyclo[2.2.1]heptane moiety makes this compound a versatile scaffold for designing novel therapeutic agents.
In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of new drugs. Heterocycles, particularly those containing nitrogen, oxygen, or sulfur atoms, are known for their diverse biological activities and structural flexibility. The azetidine ring in this compound is a five-membered saturated heterocycle that can serve as a privileged scaffold in drug design. Its structural features allow for facile modifications at multiple positions, enabling the synthesis of derivatives with tailored pharmacological properties.
The 7-oxabicyclo[2.2.1]heptan-2-yl substituent further enhances the complexity and potential utility of this compound. This bicyclic system introduces rigidity to the molecular structure, which can be advantageous in terms of binding affinity and metabolic stability. The oxabicyclo moiety is particularly interesting because it mimics certain natural product scaffolds that have demonstrated significant biological activity. For instance, similar structures have been found in various bioactive molecules isolated from natural sources, suggesting that this compound may exhibit promising pharmacological effects.
Recent studies have highlighted the importance of bicyclic compounds in drug discovery due to their ability to occupy large binding pockets in biological targets. The unique conformational preferences of these molecules can lead to high specificity and potency when interacting with biological receptors or enzymes. The compound in question may be explored as a lead molecule for further optimization towards therapeutic applications such as enzyme inhibition or receptor modulation.
The synthesis of 3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol involves sophisticated organic transformations that require careful consideration of reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, may be employed to achieve high yields and enantiopurity if needed. The development of efficient synthetic routes is crucial for the scalability and commercial viability of this compound.
In the realm of medicinal chemistry, computational modeling plays an increasingly pivotal role in predicting the biological activity of novel compounds. Molecular docking studies can be performed to evaluate how this molecule interacts with potential target proteins or enzymes. By leveraging computational tools, researchers can gain insights into the binding mode and affinity of the compound, which can guide further structural modifications.
The potential applications of 3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol extend beyond traditional small-molecule drug development. It may also serve as a building block for larger peptidomimetic structures or be incorporated into more complex molecular frameworks designed for specific therapeutic purposes. The versatility of this scaffold makes it an attractive candidate for interdisciplinary research involving organic chemistry, medicinal chemistry, and biochemistry.
As our understanding of biological pathways continues to evolve, new opportunities emerge for exploiting chemical diversity in drug discovery efforts. The unique structural features of this compound position it as a promising candidate for addressing unmet medical needs through innovative molecular design strategies.
2228518-98-5 (3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)